2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C19H29N3O3/c23-18-12-16-2-1-3-17(16)20-22(18)13-15-4-8-21(9-5-15)14-19(24)6-10-25-11-7-19/h12,15,24H,1-11,13-14H2
• InChI Key: SWPWQJHQRXTLSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)CC4(CCOCC4)O
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C19H29N3O3 and its molecular weight is 347.459. The purity is usually 95%.
BenchChem offers high-quality 2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Drug Interaction Studies

Research on compounds like L-735,524, a potent HIV-1 protease inhibitor, reveals the significance of understanding the metabolic pathways and potential for drug-drug interactions. L-735,524 undergoes various metabolic processes, including glucuronidation and N-depyridomethylation, which are crucial for its elimination and efficacy as a therapeutic agent (Balani et al., 1995).

Role in Cancer Treatment

Studies on irinotecan (CPT-11), a chemotherapy drug, highlight the role of glucuronidation in modulating drug toxicity and efficacy. Research findings indicate that the metabolic conversion of drugs can significantly impact their therapeutic window and side effect profile (Gupta et al., 1994).

Exploration of Metabolic Pathways

Investigations into the metabolism and disposition of drugs, such as BMS-690514, an inhibitor targeting growth factor receptors, provide valuable information on how drugs are processed in the body. Such studies are crucial for determining dosing regimens and predicting potential side effects or interactions with other medications (Christopher et al., 2010).

Understanding Drug-induced Neurological Effects

Research on the neurological effects of substances, as seen in studies on MPTP (a neurotoxin related to Parkinson's disease symptoms), underscores the importance of investigating the neurological impact and toxicity mechanisms of chemical compounds (Langston et al., 1983).

Receptor Binding and Effect Modulation

Studies on receptor binding and the effect modulation of compounds, such as the investigation of 5-HT1A receptor occupancy by novel antagonists, contribute to our understanding of how drugs can influence specific receptor sites in the brain, potentially leading to the development of new treatments for psychiatric disorders (Rabiner et al., 2002).